2-Amino-5-iodobenzophenone

• IUPAC Name: (2-amino-5-iodophenyl)-phenylmethanone
• InChI: InChI=1S/C13H10INO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H,15H2
• InChI Key: QTHGIKVFMYLWMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)I)N
• Molecular Formula: C13H10INO
• Molecular Weight: 323.13 g/mol
• CAS No.: 51073-69-9

Description

2-Amino-5-iodobenzophenone is an organic compound with the molecular formula C13H10INO and a molecular weight of 323.13 g/mol . It is a derivative of benzophenone, where an amino group is substituted at the second position and an iodine atom at the fifth position on the benzene ring. This compound has gained significant attention in scientific research due to its diverse range of applications in various fields.

Biochemical Analysis

Biochemical Properties

It is known that the compound has physical and chemical properties that include a specific melting point, boiling point, and density

Cellular Effects

Related compounds have been shown to have antitumor activity, suggesting that 2-Amino-5-iodobenzophenone may also have potential effects on cell function

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of this compound in laboratory settings. It is known that benzophenone derivatives can undergo photoredox catalysis, which may have implications for the stability and degradation of this compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Amino-5-iodobenzophenone can be synthesized through several methods. One common synthetic route involves the reaction of 2-aminobenzophenone with iodine and tert-butylhydroperoxide in diethyl ether at 80°C for 18 hours . This method yields a high purity product with a yield of approximately 98%.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, ensuring the compound meets industrial standards for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-iodobenzophenone undergoes several types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The iodine atom can be reduced to form deiodinated derivatives.

Substitution: The iodine atom can be substituted with other functional groups such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Common reagents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common reagents include sodium hydroxide (NaOH) and alkyl halides.

Major Products

Oxidation: Nitro derivatives of this compound.

Reduction: Deiodinated derivatives of this compound.

Substitution: Hydroxyl or alkyl-substituted derivatives of this compound.

Scientific Research Applications

2-Amino-5-iodobenzophenone has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein binding.

Medicine: Investigated for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-5-iodobenzophenone involves its interaction with specific molecular targets and pathways. The amino group allows it to form hydrogen bonds with various biological molecules, while the iodine atom enhances its reactivity and binding affinity. These interactions can modulate enzyme activity, protein function, and cellular signaling pathways, leading to its diverse biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-5-bromobenzophenone
• 2-Amino-5-chlorobenzophenone
• 2-Amino-5-fluorobenzophenone

Comparison

Compared to its similar compounds, 2-Amino-5-iodobenzophenone is unique due to the presence of the iodine atom, which significantly enhances its reactivity and binding affinity. This makes it more effective in certain applications, such as in medicinal chemistry and enzyme studies, where high reactivity and specificity are crucial .

Synthesis routes and methods

Procedure details

2-Amino-5-iodo-benzophenone was prepared from p-iodonitrobenzene and phenylacetonitrile according to the literature.11 2-Amino-5-chloro-benzophenone was commercially available from Acros. The benzodiazepine 60 was reacted with diethylphosphorochloridate in the presence of sodium hydride, followed by the addition of ethyl isocyanoacetate to provide the ester 62 (Hz120), as shown in Scheme 13.